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Cat. No.: B13392293

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylsonchifolin, a sesquiterpenoid, is a natural compound that has garnered interest
within the scientific community. This technical guide provides a comprehensive overview of its
physicochemical properties and solubility characteristics, essential data for researchers
engaged in natural product chemistry, pharmacology, and drug development. The information
presented herein is a synthesis of available data, including predicted values where
experimental data is not currently available.

Physicochemical Properties

The fundamental physicochemical properties of demethylsonchifolin are summarized in the
table below. These parameters are critical for understanding the compound's behavior in
various experimental and physiological settings.
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Property Value Data Type
CAS Number 956384-55-7 Experimental
Molecular Formula C20H2406 Experimental
Molecular Weight 360.401 g/mol Calculated
Boiling Point 563.2 £ 50.0 °C at 760 mmHg Predicted[1]
Density 1.2+0.1 g/cm3 Predicted[1]
pKa 4.49 £ 0.60 Predicted[1]
LogP 3.90 Calculated[1]
Flash Point 198.0 £ 23.6 °C Predicted[1]

Note: Predicted values are computationally derived and should be confirmed by experimental
methods for rigorous applications.

Solubility Profile

Demethylsonchifolin is classified as a sesquiterpene lactone. Compounds in this class are
typically characterized by their lipophilic nature, which dictates their solubility in various
solvents. Generally, sesquiterpene lactones exhibit poor solubility in water.

While specific quantitative solubility data for demethylsonchifolin in common laboratory
solvents is not extensively documented, based on its structural class, the following solubility
profile can be anticipated:
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Solvent Expected Solubility
Water Low to Insoluble
Dimethyl Sulfoxide (DMSO) Soluble

Ethanol Soluble

Methanol Soluble

Acetone Soluble

Chloroform Soluble

For drug discovery and in vitro screening programs, DMSO is a common solvent for preparing
stock solutions of both polar and nonpolar compounds due to its high solubilizing capacity and
miscibility with aqueous media. However, it is crucial to consider the potential for solvent-
induced cytotoxicity in biological assays. Studies have shown that while ethanol and methanol
are generally well-tolerated by cell lines at lower concentrations, DMSO can exhibit toxicity at
concentrations as low as 1.25%.

Experimental Protocols
Determination of Melting Point (Capillary Method)

The melting point of a solid compound is a key indicator of its purity. The capillary method is a
standard technique for its determination.

Methodology:

o Sample Preparation: Ensure the demethylsonchifolin sample is completely dry and finely
powdered.

o Capillary Tube Loading: Introduce a small amount of the powdered sample into a capillary
tube, ensuring the sample is tightly packed to a height of 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.

e Heating:
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o For an unknown compound, a rapid heating rate (10-20 °C/minute) can be used to
determine an approximate melting range.

o For a more precise measurement, a slower heating rate (1-2 °C/minute) should be
employed, starting from a temperature approximately 20 °C below the anticipated melting
point.

e Observation: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample has liquefied. A sharp melting
range (typically 0.5-2 °C) is indicative of a pure compound.

Determination of Aqueous Solubility (Shake-Flask
Method with UV/Vis Spectrophotometry)

The shake-flask method is a classical approach to determining the equilibrium solubility of a
compound.

Methodology:
o Preparation of Saturated Solution:

o Add an excess amount of demethylsonchifolin to a known volume of purified water in a
sealed container.

o Agitate the mixture at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period
(typically 24-48 hours) to ensure equilibrium is reached.

e Phase Separation:
o Allow the suspension to settle.

o Separate the solid and liquid phases by centrifugation and/or filtration through a non-
adsorptive filter (e.g., 0.22 um PVDF).

¢ Quantification:

o Prepare a series of standard solutions of demethylsonchifolin of known concentrations
in a suitable solvent (e.g., ethanol or methanol).
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o Dilute an aliquot of the clear, saturated aqueous filtrate with the same solvent used for the
standards.

o Measure the absorbance of the standard solutions and the diluted filtrate at the
wavelength of maximum absorbance (Amax) for demethylsonchifolin using a UV/Vis
spectrophotometer.

o Construct a calibration curve by plotting absorbance versus concentration for the standard
solutions.

o Determine the concentration of demethylsonchifolin in the diluted filtrate from the
calibration curve and calculate the agueous solubility, taking into account the dilution
factor.

Biological Activity and Associated Signaling
Pathway

While direct studies on the signaling pathways modulated by demethylsonchifolin are limited,
related compounds, particularly other sesquiterpene lactones and demethylated flavonoids,
have been reported to exhibit significant anti-inflammatory and anticancer activities. A key
pathway implicated in these effects is the Nuclear Factor-kappa B (NF-kB) signaling pathway.
NF-kB is a crucial transcription factor that regulates the expression of numerous genes
involved in inflammation, cell survival, and proliferation.

The diagram below illustrates a simplified representation of the canonical NF-kB signaling
pathway, a potential target for demethylsonchifolin's biological activity.
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Figure 1: Canonical NF-kB Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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